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Compound of Interest

Compound Name: Diisobutyl terephthalate

Cat. No.: B099900

For Researchers, Scientists, and Drug Development Professionals

Introduction

Diisobutyl terephthalate (DIBT) is a diester of isobutanol and terephthalic acid. It belongs to
the class of organic compounds known as terephthalate esters, which are isomers of the more
commonly known ortho-phthalates. While extensively used as a plasticizer in various industrial
applications to enhance the flexibility and durability of polymers, its availability for laboratory
and research purposes necessitates a thorough understanding of its chemical and toxicological
profile. This is particularly pertinent for professionals in drug development and life sciences,
where excipients and materials coming into contact with pharmaceutical products require
rigorous safety and compatibility assessments. This document provides an in-depth technical
guide to the chemical structure, properties, synthesis, analysis, and metabolic pathways of
diisobutyl terephthalate.

Chemical Structure and Identification

Diisobutyl terephthalate is characterized by a benzene ring substituted with two carboxy-
isobutyl ester groups at the para (1,4) positions.

Chemical Formula: C16H2204

IUPAC Name: bis(2-methylpropyl) benzene-1,4-dicarboxylate[1]
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CAS Number: 18699-48-4[1]
Synonyms: Terephthalic acid, diisobutyl ester; Diisobutyl p-phthalate

Physicochemical and Toxicological Data

A summary of the key physicochemical and toxicological properties of diisobutyl
terephthalate is presented below. This data is essential for handling, formulation, and safety
assessment.

Table 1: Physicochemical Properties of Diisobutyl Terephthalate

Property Value Reference
Molecular Weight 278.34 g/mol [1]
Appearance White to off-white solid

Melting Point 55°C

Boiling Point 341.16 °C at 760 mmHg

Density ~1.04 g/lcm3 [2]

- Insoluble in water; soluble in
Solubility ) [3]
many organic solvents

Table 2: Toxicological Profile of Diisobutyl Phthalate and Related Compounds
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Endpoint Observation Species Reference

Low order of acute

Acute Oral Toxicity o Rat, Mouse [4]
toxicity
Skin Irritation Minimal Guinea Pig [4]
o No irritation reported )
Eye Irritation ) ] Animal [4]
in animals

Embryotoxic and
teratogenic at high,
maternally toxic
Developmental
o doses. Increased Rat [51[6]
Toxicity o
incidence of
undescended testes in

male fetuses.

Decreased
testosterone and
Reproductive Toxicity adverse effects on
) Rat, Mouse [718]
(Male) sperm and testicular
histology following

gestational exposure.

Experimental Protocols
Synthesis of Diisobutyl Terephthalate

Diisobutyl terephthalate is typically synthesized via the esterification of terephthalic acid with
isobutanol. The following is a representative laboratory-scale protocol derived from established
esterification procedures.

Materials:
o Terephthalic acid
¢ [sobutanol (excess)

e Acid catalyst (e.g., sulfuric acid or p-toluenesulfonic acid)
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Toluene (for azeotropic removal of water)

Sodium bicarbonate solution (5% w/v)

Brine (saturated NaCl solution)

Anhydrous magnesium sulfate

Organic solvents for purification (e.g., hexane, ethyl acetate)
Procedure:

o A mixture of terephthalic acid, a 3-6 fold molar excess of isobutanol, a catalytic amount of
sulfuric acid, and toluene is placed in a round-bottom flask equipped with a Dean-Stark
apparatus and a reflux condenser.

e The reaction mixture is heated to reflux. The water produced during the esterification is
removed azeotropically with toluene and collected in the Dean-Stark trap.

e The reaction is monitored by thin-layer chromatography (TLC) or by measuring the amount
of water collected. The reaction is considered complete when no more water is formed.

 After cooling to room temperature, the reaction mixture is diluted with an organic solvent like
ethyl acetate and washed sequentially with water, 5% sodium bicarbonate solution (to
neutralize the acid catalyst), and brine.

e The organic layer is dried over anhydrous magnesium sulfate, filtered, and the solvent is
removed under reduced pressure to yield the crude product.

e The crude diisobutyl terephthalate can be further purified by recrystallization from a
suitable solvent system (e.g., ethanol/water) or by column chromatography.

Analytical Methodologies

1. Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a widely used technique for the identification and quantification of diisobutyl
terephthalate.
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Instrumentation: A gas chromatograph coupled with a mass spectrometer.

Column: A non-polar or medium-polarity capillary column, such as a 5% phenyl-methyl
silicone bonded-phase column (e.g., 30 m x 0.25 mm i.d., 0.25 pum film thickness).

Injection: Splitless injection of 1 uL of the sample solution (dissolved in a suitable solvent like
hexane or acetone).

Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).

Oven Temperature Program: An initial temperature of 60-80°C, held for 1-2 minutes, followed
by a ramp of 10-20°C/min to a final temperature of 280-300°C, held for 5-10 minutes.

Mass Spectrometer: Operated in electron ionization (El) mode at 70 eV. Data can be
acquired in full scan mode for identification or in selected ion monitoring (SIM) mode for
enhanced sensitivity and quantification. Key ions for diisobutyl terephthalate can be
monitored.

. High-Performance Liquid Chromatography (HPLC)

HPLC is a robust method for the analysis of diisobutyl terephthalate, particularly for

monitoring reaction progress or for quantification in various matrices.

Instrumentation: An HPLC system with a UV detector.

Column: A C18 reversed-phase column (e.g., 150 mm x 4.6 mm, 5 um patrticle size).

Mobile Phase: A gradient or isocratic mixture of acetonitrile and water. A typical mobile phase
could be acetonitrile/water (80:20, v/v). For MS-compatible methods, formic acid can be
used as a modifier instead of non-volatile acids.

Flow Rate: 1.0 mL/min.

Detection: UV detection at a wavelength of approximately 240 nm.

Quantification: An external standard calibration curve is constructed by injecting known
concentrations of diisobutyl terephthalate.
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Applications in Research and Development

While the primary application of diisobutyl terephthalate is as an industrial plasticizer, its
availability for laboratory use and its physicochemical properties suggest potential areas of
interest for the scientific community:

o Toxicological Research: As a compound with known effects on the endocrine system,
diisobutyl terephthalate and its metabolites are relevant for toxicological studies,
particularly in the fields of reproductive and developmental toxicology. Such studies are
crucial for establishing safety profiles of materials used in medical devices and
pharmaceutical packaging.[6][7][8]

o Excipient Development: Although not a commonly used pharmaceutical excipient, its
properties as a plasticizer could be investigated for specialized applications, such as in the
formulation of film coatings for solid dosage forms to modify drug release profiles. However,
its toxicological profile would require careful consideration.

» Reference Standard: In environmental and analytical chemistry, pure diisobutyl
terephthalate serves as a reference standard for the detection and quantification of this
compound in environmental samples and consumer products.

Signaling and Metabolic Pathways

Understanding the metabolic fate and environmental degradation of diisobutyl terephthalate
is critical for assessing its biological impact.

Mammalian Metabolism

In mammals, diisobutyl terephthalate is rapidly metabolized. The primary metabolic pathway
involves the hydrolysis of one of the ester bonds to form the monoester, monoisobutyl
phthalate (MIBP), which is the major metabolite found in urine. MIBP can be further oxidized.[3]

Diisobutyl Terephthalate Hydrolysis (Esterases Monoisobutyl Phthalate (MIBP) w} Oxidized MIBP Metabolites
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Caption: Mammalian metabolism of diisobutyl terephthalate.

Biodegradation of the Terephthalate Moiety

The terephthalate portion of the molecule can be biodegraded by microorganisms in the
environment. This pathway is relevant for the environmental fate of terephthalate-based
compounds. The central steps involve the conversion of terephthalic acid to protocatechuic
acid, which then enters the (3-ketoadipate pathway and is ultimately mineralized in the
tricarboxylic acid (TCA) cycle.

~

/Biodegradation Pathway

Terephthalic Acid

Dioxygenase

cis-1,2-Dihydroxy-1,2-
dihydroterephthalate

Dehydrogenase

Protocatechuic Acid

- J

Further Degradation
(B-Ketoadipate Pathway)

Central Metabolism

Click to download full resolution via product page

Caption: Microbial degradation pathway of terephthalic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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